molecular formula C15H9Cl2N3O2S B5910286 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide

Cat. No. B5910286
M. Wt: 366.2 g/mol
InChI Key: WARRTWLUIUGJDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide, also known as PD153035, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It has been extensively studied for its potential as an anticancer drug due to its ability to block the growth and proliferation of cancer cells.

Mechanism of Action

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide works by binding to the ATP-binding site of the EGFR tyrosine kinase. This binding prevents the kinase from phosphorylating its downstream targets, which are involved in cell growth and proliferation. By inhibiting this pathway, 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide effectively blocks the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its ability to block the growth and proliferation of cancer cells, 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells. This effect is thought to be due to the inhibition of the EGFR pathway, which is involved in the regulation of apoptosis.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide has a number of advantages for lab experiments. It is a potent and selective inhibitor of the EGFR tyrosine kinase, which makes it a valuable tool for studying this pathway. However, 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide also has some limitations. It is a relatively large molecule, which can make it difficult to use in some experimental systems. Additionally, its potency can make it difficult to achieve the desired level of inhibition without causing off-target effects.

Future Directions

There are a number of future directions for research on 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide. One area of interest is the development of new derivatives of 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide that have improved potency and selectivity. Another area of interest is the use of 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide in combination with other anticancer drugs to enhance their effectiveness. Finally, there is interest in using 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide as a tool to study the EGFR pathway in more detail, with the goal of identifying new targets for cancer therapy.

Synthesis Methods

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide can be synthesized through a multi-step process involving the reaction of 2,4-dichlorobenzoyl chloride with 2-mercapto-4-oxo-3(4H)-quinazoline to form the intermediate 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide. This intermediate can then be further purified and converted to the final product, 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide.

Scientific Research Applications

2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide has been extensively studied for its potential as an anticancer drug. It has been shown to inhibit the growth and proliferation of cancer cells in a variety of cancer types, including breast, lung, and prostate cancers. 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide works by binding to the EGFR tyrosine kinase, which is a key regulator of cell growth and proliferation. By inhibiting this kinase, 2,4-dichloro-N-(2-mercapto-4-oxo-3(4H)-quinazolinyl)benzamide can effectively block the growth and proliferation of cancer cells.

properties

IUPAC Name

2,4-dichloro-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9Cl2N3O2S/c16-8-5-6-9(11(17)7-8)13(21)19-20-14(22)10-3-1-2-4-12(10)18-15(20)23/h1-7H,(H,18,23)(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WARRTWLUIUGJDE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C(=S)N2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9Cl2N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4-dichloro-N-(4-oxo-2-sulfanylquinazolin-3(4H)-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.